Cas no 680610-60-0 (Benzamide, 2-fluoro-N-methoxy-N,3-dimethyl-)

Benzamide, 2-fluoro-N-methoxy-N,3-dimethyl- structure
680610-60-0 structure
Product Name:Benzamide, 2-fluoro-N-methoxy-N,3-dimethyl-
CAS No:680610-60-0
MF:C10H12FNO2
MW:197.206186294556
CID:4140348
PubChem ID:80718058
Update Time:2025-04-24

Benzamide, 2-fluoro-N-methoxy-N,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, 2-fluoro-N-methoxy-N,3-dimethyl-
    • 2-fluoro-3-methyl-N-methoxy-N-methyl-benzamide
    • AKOS019285473
    • 2- fluoro-3-methyl-N-methoxy-N-methyl-benzamide
    • 680610-60-0
    • NXJPYKFQUQPACN-UHFFFAOYSA-N
    • DB-211693
    • 2-fluoro-3-methyl-N-methoxy-N-methylbenzamide
    • SCHEMBL4027267
    • 2-fluoro-N-methoxy-N,3-dimethylbenzamide
    • Inchi: 1S/C10H12FNO2/c1-7-5-4-6-8(9(7)11)10(13)12(2)14-3/h4-6H,1-3H3
    • InChI Key: NXJPYKFQUQPACN-UHFFFAOYSA-N
    • SMILES: C(N(OC)C)(=O)C1=CC=CC(C)=C1F

Computed Properties

  • Exact Mass: 197.08520679Da
  • Monoisotopic Mass: 197.08520679Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 29.5Ų
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